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An In-Depth Technical Guide to 2,5,5-Trimethyl-2-hexene (CAS: 40467-04-7)

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2,5,5-trimethyl-2-hexene, a
branched aliphatic alkene. With the CAS Number 40467-04-7, this compound serves as a
versatile intermediate in various organic synthesis applications.[1] This document is structured
to provide researchers, scientists, and drug development professionals with detailed
information on its properties, synthesis, characterization, handling, and potential applications,
grounded in established scientific principles.

Core Physicochemical & Structural Properties

2,5,5-Trimethyl-2-hexene is a C9 hydrocarbon characterized by a trisubstituted double bond
and a quaternary carbon center containing a tert-butyl group.[2][3] These structural features
dictate its physical properties and chemical reactivity.

Molecular Structure

The molecular structure of 2,5,5-trimethyl-2-hexene is foundational to understanding its
behavior in chemical reactions.

Caption: Molecular Structure of 2,5,5-Trimethyl-2-hexene.
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Quantitative Data Summary

The key physical and chemical properties are summarized below. These values are critical for
designing experiments, particularly for purification steps like distillation and for ensuring safe

handling.
Property Value Source(s)
CAS Number 40467-04-7 [21[31[4]
Molecular Formula CoHis [21[31[5]
Molecular Weight 126.24 g/mol [21[3]1[5][6]
Boiling Point 127 - 134.1 °C at 760 mmHg [11317]
Density 0.734 - 0.740 g/cm3 [L1031[7]
Refractive Index 1.421 - 1.424 [31[7]
Flash Point 16.8 °C [3]
InChiKey HRQAGBJHQCEBBY- 21071
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Synthesis & Purification

While specific, detailed synthesis routes for 2,5,5-trimethyl-2-hexene are not extensively
published in peer-reviewed literature, its structure strongly suggests it is a product of isobutene
oligomerization. Acid-catalyzed dimerization of isobutene typically yields a mixture of C8
isomers (e.g., 2,4,4-trimethyl-1-pentene and 2,4,4-trimethyl-2-pentene). The formation of a C9
isomer like 2,5,5-trimethyl-2-hexene likely involves a subsequent addition of a C1 fragment or,
more plausibly, co-oligomerization with other light alkenes under specific catalytic conditions.

A general, analogous synthesis involving the dimerization of isobutene provides a foundational
understanding of the reaction mechanics.[8]

Proposed Synthesis Workflow: Acid-Catalyzed Alkene
Oligomerization
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The following protocol is a representative method for the type of acid-catalyzed reaction that
would produce branched alkenes. The choice of catalyst and reaction conditions (temperature,
pressure) is critical for controlling the distribution of isomers.

Click to download full resolution via product page

Caption: General workflow for synthesis and purification.

Experimental Protocol: Purification by Fractional
Distillation

Given that alkene oligomerization produces a mixture of isomers with closely related boiling
points, fractional distillation is the primary method for purification.

o Apparatus Setup: Assemble a fractional distillation apparatus with a packed column (e.qg.,
Vigreux or Raschig rings) to ensure high separation efficiency. The apparatus should be
equipped with a thermometer, heating mantle, condenser, and collection flask.

e Charging the Flask: Charge the round-bottom flask with the crude isomeric mixture obtained
from the synthesis step. Add boiling chips to ensure smooth boiling.

« Distillation: Gently heat the flask. As the mixture boils, the vapor will rise through the column.
Monitor the temperature at the head of the column.

e Fraction Collection: Discard the initial, low-boiling forerun. Carefully collect the fraction that
distills within the expected boiling range of 2,5,5-trimethyl-2-hexene (127-134 °C).[3][7]
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e Analysis: Analyze the collected fraction using Gas Chromatography (GC) or NMR
spectroscopy to confirm its purity.

Spectroscopic Characterization

Unambiguous identification of 2,5,5-trimethyl-2-hexene requires a combination of
spectroscopic techniques. Spectroscopic data for this compound is available in public
databases.[9][10][11]

Logical Flow of Spectroscopic Analysis
Mass Spectrometry (MS)
Confirms Molecular Weight (126.24)
NMR Spectroscopy

(*H and 3C)

Confirms Connectivity & Structure
Infrared (IR) Spectroscopy

Identifies Functional Groups (C=C)

/

Gas Chromatography (GC)
Assesses Purity & Isomer Ratio

Structural Confirmation

Click to download full resolution via product page
Caption: Workflow for structural and purity confirmation.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals
corresponding to the unique proton environments: a singlet for the nine protons of the
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sterically hindered tert-butyl group, singlets for the two methyl groups on the double bond, a
signal for the allylic methylene protons, and a signal for the vinylic proton.

e 13C NMR Spectroscopy: The carbon NMR spectrum will confirm the presence of nine carbon
atoms, including two quaternary carbons (one vinylic, one aliphatic), one tertiary vinylic
carbon, one methylene carbon, and five distinct methyl carbons.

e Mass Spectrometry (MS): Electron ionization MS will show a molecular ion peak (M*) at m/z
= 126.[10] Key fragmentation patterns would include the loss of a methyl group (m/z = 111)
and, most prominently, the loss of a tert-butyl group (m/z = 69) due to the stability of the
resulting carbocation.

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic C-H stretching and
bending frequencies for alkanes and a key C=C stretching absorption around 1640-1680
cm~1, confirming the presence of the alkene functional group.

Applications & Chemical Reactivity
The primary utility of 2,5,5-trimethyl-2-hexene lies in its role as a chemical intermediate.[1] Its

branched structure and alkene functionality make it a valuable building block.

 Intermediate in Specialty Chemicals: It is used in the synthesis of fragrances and flavoring
agents, where the specific carbon skeleton imparts unique organoleptic properties.[1]

» Polymer Modification: The double bond can be functionalized or polymerized, allowing it to
be used as a comonomer to modify the properties of polymers.[1]

e Organic Synthesis: The alkene group is a site for numerous chemical transformations.

Representative Reaction: Catalytic Hydrogenation

A fundamental reaction of this alkene is catalytic hydrogenation to produce the corresponding
alkane, 2,5,5-trimethylhexane. This reaction is illustrative of the reactivity of the double bond.
The protocol below is adapted from a standard procedure for alkene hydrogenation.[12]

 Inert Atmosphere: Charge a round-bottom flask with 2,5,5-trimethyl-2-hexene and a
suitable solvent (e.g., ethanol or ethyl acetate).
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» Catalyst Addition: Under a positive flow of an inert gas like nitrogen, carefully add a catalytic
amount (e.g., 1-5 mol%) of palladium on carbon (10% Pd/C).[12]

» Hydrogenation: Securely attach a balloon filled with hydrogen gas to the flask. Evacuate the
flask and backfill with hydrogen. Repeat this process three times to ensure the atmosphere
is replaced with hydrogen.

o Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be
monitored by TLC or GC by observing the disappearance of the starting material.

o Work-up: Once the reaction is complete, carefully purge the system with nitrogen. Filter the
mixture through a pad of Celite® to remove the palladium catalyst. Caution: The catalyst-
Celite® pad should be kept wet with solvent as it can be pyrophoric in air.[12]

 Purification: Remove the solvent from the filtrate via rotary evaporation to yield the product,
2,5,5-trimethylhexane.

Safety & Handling

2,5,5-Trimethyl-2-hexene is a flammable liquid and requires careful handling in a well-
ventilated area, away from ignition sources.[2][13]
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Safety Aspect Recommendation Source(s)

Handle in a well-ventilated
place, preferably a chemical
fume hood. Use non-sparking
Handling tools and ground all equipment  [2][13][14]
to prevent static discharge.
Avoid contact with skin and

eyes.

Store in a tightly closed
container in a dry, cool, and

Storage well-ventilated area. Keep [2][13][15]
away from heat, sparks, open

flames, and direct sunlight.

Wear protective gloves, safety

Personal Protective Equipment  glasses with side shields or

[2][13][16]
(PPE) goggles, and a flame-retardant
lab coat.
o Avoid strong oxidizing agents
Incompatibilities [14]

and acids.

Use dry chemical, COz, or

] o foam extinguishers. Water
Fire Fighting [14]

spray may be used to cool

containers.

Conclusion

2,5,5-Trimethyl-2-hexene is a significant C9 branched alkene with established applications as
an intermediate in the chemical industry. Its synthesis is rooted in the fundamental principles of
carbocation chemistry, and its purification relies on standard organic laboratory techniques. A

thorough understanding of its physicochemical properties, spectroscopic signatures, and safety
protocols is essential for its effective and safe utilization in research and development settings.

References
o MySkinRecipes. (n.d.). 2,5,5-Trimethyl-2-Hexene.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.echemi.com/produce/pr23112382752-2-5-5-trimethyl-2-hexene.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10799%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC149900050&countryCode=US&language=en
https://www.echemi.com/produce/pr23112382752-2-5-5-trimethyl-2-hexene.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10799%20English%20SDS%20US.pdf
https://www.airgas.com/msds/022655.pdf
https://www.echemi.com/produce/pr23112382752-2-5-5-trimethyl-2-hexene.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10799%20English%20SDS%20US.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/es_ES/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814493&DocumentType=MSD&DocumentId=814493_SDS_GB_EN.PDF&DocumentUID=5346798&Language=EN&Country=GB&Origin=PDP
https://www.fishersci.com/store/msds?partNumber=AC149900050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149900050&countryCode=US&language=en
https://www.benchchem.com/product/b2926433?utm_src=pdf-body
https://www.benchchem.com/product/b2926433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2926433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Stenutz. (n.d.). 2,5,5-trimethyl-2-hexene.

Chem Service. (2016). SAFETY DATA SHEET: 3,5,5-Trimethyl-1-hexene.

Wiley. (n.d.). 2-Hexene, 2,5,5-trimethyl-. SpectraBase.

Airgas. (2016). SAFETY DATA SHEET: 1-Hexene.

National Center for Biotechnology Information. (n.d.). 2,5,5-Trimethyl-2-hexene. PubChem
Compound Database.

NIST. (n.d.). 2-Hexene, 3,5,5-trimethyl-. NIST Chemistry WebBook.

National Center for Biotechnology Information. (n.d.). 3,5,5-Trimethyl-2-hexene. PubChem
Compound Database.

Nguyen, T. H., et al. (2023). Synthesis of 2,5-dimethylhexene by isobutene dimerization with
H2S co-feeding. Scientific Reports.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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